Cas no 20265-96-7 (4-Chloroaniline hydrochloride)

• Product Name: 4-Chloroaniline hydrochloride
• CAS No: 20265-96-7
• MF: C₆H₇Cl₂N
• MW: 164.032479524612
• MDL: MFCD00042057
• CID: 51502
• PubChem ID: 87565297
• Update Time: 2025-04-18

4-Chloroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloroaniline hydrochloride
• 4-Chlorobenzenamine hydrochloride
• p-Chloroaniline Hydrochloride
• 4-Chloroaniline HCl
• 4-chloro-anilinehydrochloride
• 4-Chloroanilinium chloride
• 4-chlorophenylaniline hydrochloride
• DSSTox_CID_296
• para-chloroaniline hydrochloride
• p-chloro-aniline hydrochloride
• p-chloroaniline*HCl
• p-Chlorobenzenamine hydrochloride
• Benzenamine, 4-chloro-, hydrochloride
• p-Chloroanilinium chloride
• p-Chlorophenylamine hydrochloride
• Chloroaniline hydrochloride
• PO3W01CFSW
• p-Chloroaniline.HCl
• Benzenamine, 4-chloro-, hydrochloride (1:1)
• 4-Chlorophenylamine hydrochloride
• 1-Amino-4-chlorobenzene hydrochloride
• DS

• MDL： MFCD00042057
• Inchi： 1S/C6H6ClN.ClH/c7-5-1-3-6(8)4-2-5;/h1-4H,8H2;1H
• InChI Key： ISJBQSJDQZLCSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N.Cl
• BRN： 3560964

Computed Properties

• Exact Mass: 162.99600
• Monoisotopic Mass: 127.018877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u7ed3\u6676\u4f53","dst":"White crystal"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3807 (rough estimate)
• Melting Point: 240°C(lit.)
• Boiling Point: 270.51°C (rough estimate)
• Flash Point: 89.5 °C
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: within almost transparency
• PSA: 26.02000
• LogP: 3.30540
• λmax: 239(H2O)(lit.)
• Sensitiveness: Sensitive to light

4-Chloroaniline hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300+H310+H330
• Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25-33-40-50/53-22
• Safety Instruction： S28-S36/37-S45-S60-S61
• RTECS：BX1394000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt